Cas no 199475-35-9 (1-(2-Diallylaminoethyl)piperazine)

• Product Name: 1-(2-Diallylaminoethyl)piperazine
• CAS No: 199475-35-9
• MF: C₁₂H₂₃N₃
• MW: 209.331122636795
• MDL: MFCD00191216
• CID: 137204
• PubChem ID: 2735924
• Update Time: 2025-05-25

1-(2-Diallylaminoethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanamine,N,N-di-2-propen-1-yl-
• N-(2-piperazin-1-ylethyl)-N-prop-2-enylprop-2-en-1-amine
• OR6911
• RARECHEM AH CK 0079
• 1-[2-(DIALLYLAMINO)-ETHYL]-PIPERAZINE
• DIALLYL-(2-PIPERAZIN-1-YL-ETHYL)-AMINE
• 1-(2-Diallylaminoethyl)piperazine97%
• 1-(2-Diallylaminoethyl)piperazine 97%
• 1-[2-(DIALLYLAMINO)-ETHYL]-PIPERAZINE >98%
• DTXSID40371024
• 199475-35-9
• 1-(2-Diallylamino)ethylpiperazine
• AKOS009158471
• C12H23N3
• ZHA47535
• J-012881
• PS-5845
• N-[2-(Piperazin-1-yl)ethyl]-N-(prop-2-en-1-yl)prop-2-en-1-amine
• CS-0211274
• N,N-Di-2-propen-1-yl-1-piperazineethanamine
• [2-(piperazin-1-yl)ethyl]bis(prop-2-en-1-yl)amine
• 1[2-(Diallylamino-ethyl]-piperazine
• MFCD00191216
• N-Allyl-N-(2-(piperazin-1-yl)ethyl)prop-2-en-1-amine
• N-[2-(1-piperazinyl)ethyl]-N-prop-2-enyl-2-propen-1-amine
• A814098
• 1-Piperazineethanamine, N,N-di-2-propen-1-yl-
• SCHEMBL337201
• 1-(2-diallylaminoethyl)piperazine
• 1-[2-(diallylamino)-ethyl]piperazine
• 1-(2-Diallylaminoethyl)piperazine

• MDL： MFCD00191216
• Inchi： 1S/C12H23N3/c1-3-7-14(8-4-2)11-12-15-9-5-13-6-10-15/h3-4,13H,1-2,5-12H2
• InChI Key： SFAMDHGYCIJPNY-UHFFFAOYSA-N
• SMILES： N1(CCN(CC=C)CC=C)CCNCC1

Computed Properties

• Exact Mass: 209.18900
• Monoisotopic Mass: 209.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.919
• Boiling Point: 76 °C
• Flash Point: 129.9°C
• Refractive Index: 1.488
• PSA: 18.51000
• LogP: 0.83230

1-(2-Diallylaminoethyl)piperazine Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-(2-Diallylaminoethyl)piperazine

1-(2-Diallylaminoethyl)piperazine (CAS No. 199475-35-9): A Comprehensive Overview

1-(2-Diallylaminoethyl)piperazine (CAS No. 199475-35-9) is a versatile organic compound that has garnered significant attention in various scientific and industrial domains. This compound, belonging to the piperazine family, is characterized by its unique structure and functional groups, making it a valuable molecule in research and development. Recent advancements in synthetic chemistry and materials science have further highlighted its potential applications, particularly in drug discovery, polymer synthesis, and catalysis.

The molecular structure of 1-(2-Diallylaminoethyl)piperazine consists of a piperazine ring with a substituted aminoethyl group containing diallylamine functionalities. This combination of structural elements imparts the compound with distinctive chemical properties, such as high reactivity and the ability to form stable complexes. The piperazine ring itself is a six-membered saturated ring containing two nitrogen atoms, which contributes to its amine-like behavior and ability to act as a base or nucleophile in various reactions.

Recent studies have focused on the synthesis and characterization of 1-(2-Diallylaminoethyl)piperazine, exploring its potential as a building block for more complex molecules. For instance, researchers have utilized this compound in the development of novel pharmaceutical agents targeting specific biological pathways. Its ability to form hydrogen bonds and coordinate with metal ions makes it an attractive candidate for drug design, particularly in the context of enzyme inhibition and receptor targeting.

In addition to its role in pharmacology, 1-(2-Diallylaminoethyl)piperazine has also been investigated for its applications in materials science. The compound's reactivity allows for the synthesis of advanced polymers and hybrid materials with tailored properties. For example, recent research has demonstrated its use in creating stimuli-responsive polymers that can undergo structural changes in response to external stimuli such as temperature or pH levels.

The synthesis of 1-(2-Diallylaminoethyl)piperazine typically involves multi-step reactions, including nucleophilic substitution and condensation processes. Researchers have optimized these methods to improve yield and purity, often employing green chemistry principles to minimize environmental impact. The compound's ease of synthesis and scalability make it an ideal candidate for large-scale production in industrial settings.

From an environmental perspective, the biodegradability and toxicity of 1-(2-Dallylaminoethyl)piperazine have been subjects of recent investigations. Studies suggest that under certain conditions, the compound can degrade into less harmful byproducts, reducing its ecological footprint. However, further research is required to fully understand its long-term environmental impact and ensure sustainable practices in its production and application.

In conclusion, 1-(2-Dallylaminoethyl)piperazine (CAS No. 199475-35-9) stands as a testament to the versatility of organic compounds in modern science. Its unique structure, coupled with advancements in synthetic methods and application studies, positions it as a key molecule in various fields ranging from pharmaceuticals to materials science. As research continues to uncover new possibilities for this compound, its role in driving innovation is expected to grow significantly.